Cas no 514-76-1 (Astacene)

• Product Name: Astacene
• CAS No: 514-76-1
• MF: C₄₀H₄₈O₄
• MW: 592.806732177734
• CID: 376606
• PubChem ID: 20054842
• Update Time: 2025-04-19

Astacene Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene-3,3',4,4'-tetrone
• ASTACENE
• β,β-Carotene-3,3',4,4'-tetrone
• 3,4,3',4'-Tetraketo-b-carotene
• astacin
• LogP
• .BETA.,.BETA.-CAROTENE-3,3',4,4'-TETRONE
• beta,beta-Carotene-3,3',4,4'-tetrone
• RASZIXQTZOARSV-QISQUURKSA-N
• 1JRM9Z96G0
• 3,5,5-trimethyl-4-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-3,4-dioxocyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohex-3-ene-1,2-dione
• 3,3'-Dihydroxy-2,3,2',3'-tetradehydro-beta,beta-carotene-4,4'-dione
• SCHEMBL76100
• Q4810499
• ASTACIN [MI]
• UNII-1JRM9Z96G0
• CHEBI:35327
• ALL-TRANS-.BETA.-CAROTENE-3,3',4,4'-TETRONE
• 514-76-1
• Astacene

• Inchi： 1S/C40H48O4/c1-27(17-13-19-29(3)21-23-33-31(5)37(43)35(41)25-39(33,7)8)15-11-12-16-28(2)18-14-20-30(4)22-24-34-32(6)38(44)36(42)26-40(34,9)10/h11-24H,25-26H2,1-10H3/b12-11+,17-13+,18-14+,23-21+,24-22+,27-15+,28-16+,29-19+,30-20+
• InChI Key： RASZIXQTZOARSV-QISQUURKSA-N
• SMILES： O=C1C(C(C)=C(/C=C/C(=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C(C(CC2(C)C)=O)=O)/C)C(C)(C)C1)=O

Computed Properties

• Exact Mass: 354.146724
• Monoisotopic Mass: 354.146724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 9.8

Experimental Properties

• Density: 1.065
• Melting Point: 240-243° (slow heating in evac tube, Karrer); mp 228° (Kuhn)
• Boiling Point: 735.9°Cat760mmHg
• Flash Point: 298.3°C
• Refractive Index: 1.585
• PSA: 68.28000
• LogP: 9.32180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls